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Compound of Interest

Compound Name: Stearyl Palmitate

Cat. No.: B143485 Get Quote

An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety and toxicity

data for stearyl palmitate. The information presented is intended to support researchers,

scientists, and drug development professionals in evaluating the safety profile of this long-chain

fatty acid ester. The data herein is compiled from various sources, including regulatory

assessments and scientific literature. It is important to note that the safety assessment of

stearyl palmitate often relies on data from structurally similar molecules, primarily stearyl

heptanoate, as well as its hydrolysis products, stearyl alcohol and palmitic acid, a practice

supported by expert panels such as the Cosmetic Ingredient Review (CIR).[1][2]

Chemical and Physical Properties
Stearyl palmitate is the ester of stearyl alcohol and palmitic acid. It is a waxy solid that is

insoluble in water.

Toxicological Data Summary
The available toxicological data for stearyl palmitate and its surrogates are summarized in the

following tables.

Table 1: Acute Toxicity
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Endpoint Species Route
Test
Substance

Result Reference

LD50 Rat Oral
Stearyl

Heptanoate
> 5 g/kg [1]

Table 2: Skin Irritation
Species

Test
Substance

Concentrati
on

Observatio
n

Classificati
on

Reference

Rabbit
Stearyl

Heptanoate
Undiluted Mild irritation

Mildly

Irritating
[1]

Table 3: Eye Irritation
Species

Test
Substance

Concentrati
on

Observatio
n

Classificati
on

Reference

Rabbit
Stearyl

Heptanoate
Undiluted

Mild

conjunctival

erythema

persisting for

several days.

Category 3

(F.H.S.L.A.

scoring

system)

Rabbit
Stearyl

Heptanoate
1.5% solution No effects Non-irritating

Table 4: Skin Sensitization

Species
Test
Substance

Concentrati
on in
Formulation

Test Type Result Reference

Guinea Pig
Stearyl

Heptanoate
1.5% Buehler Test

Not a

sensitizer

Table 5: Genotoxicity
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Test System Test Substance Result Reference

Ames

Salmonella/microsom

e plate incorporation

assay

PCL Solid 2/066220

(>50% Stearyl

Heptanoate)

Negative (with or

without metabolic

activation)

In vivo Micronucleus

Test

PCL Solid 2/066220

(>50% Stearyl

Heptanoate)

Negative

General Assessment Palmitic Acid
Not genotoxic or

mutagenic

Note: Data on carcinogenicity and reproductive toxicity for stearyl palmitate are not readily

available. The safety assessments often rely on the fact that stearyl palmitate is hydrolyzed to

stearyl alcohol and palmitic acid, which are common dietary constituents and have been

assessed for safety. There is no evidence that palmitic acid causes reproductive or

developmental toxicity.

Experimental Protocols
Detailed experimental protocols for the key toxicological studies are outlined below, based on

standard OECD guidelines and information from available reports.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
This test is designed to assess the potential of a substance to cause skin irritation or corrosion.

Test System: Healthy young adult albino rabbits.

Methodology:

Approximately 24 hours before the test, the fur on the dorsal area of the trunk of the

animals is clipped.
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The test substance (0.5 g for solids) is applied to a small area (approximately 6 cm²) of the

clipped, intact skin.

The test site is covered with a gauze patch and semi-occlusive dressing for a 4-hour

exposure period.

Following exposure, the residual test substance is removed.

The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after patch

removal. If effects persist, observations may continue for up to 14 days to determine

reversibility.

Dermal reactions are scored according to a standardized grading system. The Primary

Irritation Index (PII) is calculated.

Scoring: In the study on stearyl heptanoate, it was classified as "mildly irritating".

Experimental Workflow for Acute Dermal Irritation (OECD 404)
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Preparation

Test Substance Application

Exposure and Removal

Observation and Scoring

Select healthy young
 adult albino rabbits

Clip fur on dorsal area
 24 hours prior to test

Apply 0.5 g of test substance
 to a ~6 cm² area of skin

Cover with gauze patch and
 semi-occlusive dressing

4-hour exposure period

Remove patch and
 residual substance

Examine for erythema and edema at
 1, 24, 48, and 72 hours

Score dermal reactions
 and calculate PII

Observe up to 14 days
 for reversibility

Click to download full resolution via product page

Caption: Workflow for the acute dermal irritation test based on OECD Guideline 404.
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Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
This test evaluates the potential of a substance to produce irritation or damage to the eye.

Test System: Healthy young adult albino rabbits.

Methodology:

A single dose of the test substance (0.1 mL for liquids, or a comparable volume for solids)

is instilled into the conjunctival sac of one eye of the rabbit. The other eye serves as a

control.

The eyes are not washed out after instillation.

The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after application.

Observations may be extended if the effects are not resolved.

Reactions of the cornea, iris, and conjunctiva are scored.

Scoring: In the study on undiluted stearyl heptanoate, the F.H.S.L.A. scoring system was

used, and it was classified as a "Category 3" eye irritant.

Experimental Workflow for Acute Eye Irritation (OECD 405)
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Preparation

Test Substance Instillation

Observation and Scoring

Select healthy young
 adult albino rabbits

Instill 0.1 mL of test substance
 into the conjunctival sac of one eye

Untreated eye serves as control

Examine eyes at 1, 24, 48,
 and 72 hours post-instillation

Score reactions of cornea,
 iris, and conjunctiva

Classify irritation potential
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Induction Phase (3 weeks)

Rest Period

Challenge Phase

Observation and Evaluation

Apply test substance to flank
 once a week for 3 weeks (6h exposure)

2-week rest period

Apply challenge dose to a
 new site on the contralateral flank

Challenge naive control group Observe and score skin reactions
 at 24 and 48 hours post-challenge

Evaluate for sensitization

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Exposure

Incubation

Analysis

Select bacterial strains
 (S. typhimurium, E. coli)

Prepare S9 metabolic
 activation mix

Mix test substance and bacteriaMix test substance, bacteria,
 and S9 mix

Plate onto minimal
 glucose agar

Incubate at 37°C
 for 48-72 hours

Count revertant colonies

Compare to solvent control

Evaluate for mutagenicity
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Stearyl Palmitate Hydrolysis
(Esterases)

Stearyl Alcohol

Palmitic Acid

Oxidation

β-Oxidation

Triglycerides & other lipids

Stearic Acid

Energy (ATP)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b143485?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

